BENGHE Foundational & Exploratory

Check Availability & Pricing

Octadecylamine: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octadecylamine

Cat. No.: B3427742

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecylamine, also known as 1-aminooctadecane or stearylamine, is a primary aliphatic
amine with a long 18-carbon chain.[1] This versatile compound finds applications in various
industrial and research settings, including as a corrosion inhibitor, emulsifier, anti-static agent,
and a key intermediate in the synthesis of other chemicals.[1][2] In biomedical research, it is
utilized in the formation of solid lipid nanoparticles for drug delivery and for the surface
functionalization of nanomaterials. Due to its chemical properties, octadecylamine presents
specific hazards that necessitate a thorough understanding of its safety profile and strict
adherence to handling precautions to ensure the well-being of laboratory and manufacturing
personnel.

This technical guide provides an in-depth overview of the safety data for octadecylamine,
outlines detailed handling procedures, and presents standardized experimental protocols for
assessing its potential hazards.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of octadecylamine is
fundamental to its safe handling and storage.
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Property

Value

Reference

Appearance

White waxy crystalline solid or

flakes with an amine-like odor.

[1](3]

Molecular Formula C18H39N [4]
Molecular Weight 269.51 g/mol [4]
Melting Point 50-52 °C (lit.) [1114]
Boiling Point 232 °C at 43 hPa (lit.) [4]
Flash Point 149 °C [1]
Autoignition Temperature 265 °C [5]

Density 0.8618 g/cm? [1]
Insoluble in water. Soluble in
N alcohol, ether, benzene,
Solubility [1][6]
chloroform, and other non-
polar solvents.[1][6]
pH 11.4at20°C [4]

Toxicological Data and Hazard Classification

Octadecylamine is classified as a hazardous substance and requires careful handling.[7] It

can cause skin and eye irritation, and may be harmful if swallowed or inhaled.[1][5]
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Hazard Classification GHS Category Hazard Statement

H315: Causes skin irritation.[4]

Skin Irritation Category 2 8]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.[4][8]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.

[4]18]

H373: May cause damage to

B o organs (Liver, Gastrointestinal
Specific Target Organ Toxicity
Category 2 tract, Immune system) through
(Repeated Exposure)
prolonged or repeated

exposure.[4][8]

H400: Very toxic to aquatic life.

Acute Aquatic Toxicity Category 1 4]

) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 i )
with long lasting effects.[4][8]

Toxicity Values:

Test Result Species Reference
LD50 Oral > 2000 mg/kg Rat [9]

Skin Irritation Irritating Rabbit [10]

Eye Irritation Severe Irritant Rabbit [10]

Experimental Protocols for Hazard Assessment

The following are summaries of standardized OECD test guidelines used to assess the hazards
associated with chemicals like octadecylamine.
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OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method

This in vitro test is designed to identify chemicals that have the potential to cause skin irritation.
[7][10][11]

Methodology:

Test System: A three-dimensional reconstructed human epidermis (RhE) model, which
mimics the upper layers of human skin, is used.[11]

Application: The test chemical is applied topically to the surface of the RhE tissue.[7]
Incubation: The treated tissue is incubated for a defined period.

Viability Assessment: After incubation, the cell viability of the RhE tissue is determined using
a colorimetric assay (e.g., MTT assay).[10]

Classification: A chemical is classified as a skin irritant (Category 2) if the tissue viability is
reduced to < 50% of the control.[7][11]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[5]
[12]

Methodology:

Test Animal: The albino rabbit is the recommended species for this test.[5]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as a control.[6][12]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to assess for corneal opacity, iris lesions, and conjunctival redness and swelling.
[31[12]

Scoring: The severity of the eye lesions is scored according to a standardized system.
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o Classification: The classification of the substance is based on the severity and reversibility of
the observed eye damage.

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-
Down Procedure

This method is used to determine the acute oral toxicity of a substance and to estimate its
LD50 value.[8][9][13][14]

Methodology:
o Test Animal: Typically, rats are used for this study.[3]

» Dosing: A single animal is dosed with the test substance. The outcome (survival or death)
determines the dose for the next animal. If the animal survives, the dose is increased for the
next animal; if it dies, the dose is decreased.[8]

o Observation: Animals are observed for a minimum of 14 days for signs of toxicity and
mortality.[13]

o LD50 Estimation: The LD50 is calculated from the results of a series of animals using a
statistical method.[8]

Handling Precautions and Personal Protective
Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling octadecylamine.
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Octadecylamine Safe Handling Workflow

Conduct Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE

Handle with Care
- Avoid dust generation
- Avoid contact with skin and eyes

Store Properly
- Tightly sealed container
- Cool, dry, well-ventilated area

Dispose of Waste Correctly
- Follow local regulations

Click to download full resolution via product page
Caption: A workflow diagram for the safe handling of octadecylamine.
Engineering Controls:
* Work in a well-ventilated area, preferably in a chemical fume hood.[15][16]
Personal Protective Equipment (PPE):

* Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][16]
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o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber, neoprene).[7]
o Wear a lab coat or chemical-resistant apron.[7]

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[17]

Hygiene Measures:

» Wash hands thoroughly after handling.[16]

e Do not eat, drink, or smoke in the work area.[15]

e Remove contaminated clothing and wash it before reuse.[17]

First Aid Measures

In case of exposure to octadecylamine, immediate first aid is crucial.
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Octadecylamine First Aid Procedures

Occurs

Skin Contact Eye Contact

N Remove contaminated clothing. Rinse with water for at least 15 minutes. Do NOT induce vomiting.
Move to fresh air. o o o o o
3 3 Wash skin with soap and water for at least 15 minutes. Remove contact lenses if present and easy to do. Rinse mouth with water.
Seek medical attention. B 3 P A A q 3 " 2 .
Seek medical attention. Seek immediate medical attention. Seek immediate medical attention.
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Octadecylamine Spill Response

Evacuate unnecessary personnel.

l

Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill.
Avoid generating dust.

Clean up with an inert absorbent material.
Place in a sealed container for disposal.

Decontaminate the area with a suitable solvent followed by soap and water.

Dispose of waste according to local regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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